Cas no 2089702-71-4 (1H-Indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester
• CAS No: 2089702-71-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5267755
• Update Time: 2025-10-22

1H-Indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester

• Inchi： 1S/C12H15NO2/c1-3-15-12(14)11-7-9-5-4-8(2)6-10(9)13-11/h4-6,11,13H,3,7H2,1-2H3
• InChI Key： BMXBAFJHEMZYDJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C)=C2)CC1C(OCC)=O

Additional information on 1H-Indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester

1H-Indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester (CAS No. 2089702-71-4): A Comprehensive Overview

1H-Indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester, identified by the chemical compound code CAS No. 2089702-71-4, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including its ethyl ester functionality and the presence of a 6-methyl group, contribute to its distinct chemical properties and reactivity patterns.

The indole scaffold is a core structural motif found in numerous natural products and bioactive molecules. Its aromatic system, combined with various substituents, enables a wide range of biological interactions. In particular, derivatives of 1H-indole-2-carboxylic acid have been extensively studied for their roles in modulating biological pathways related to inflammation, neurodegeneration, and cancer. The ethyl ester moiety in this compound not only influences its solubility and metabolic stability but also serves as a versatile handle for further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in drug discovery. The 6-methyl substituent in 1H-indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester enhances its binding affinity to specific biological targets by introducing steric and electronic modifications. This has led to the exploration of its potential as a lead compound in the development of novel therapeutic agents.

In the context of modern drug design, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 1H-indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester. These methodologies allow researchers to predict binding interactions and optimize molecular structures for enhanced efficacy. The compound's structural features make it an attractive candidate for further derivatization to improve pharmacokinetic properties and target specificity.

One of the most compelling aspects of this molecule is its potential role in modulating enzymatic pathways relevant to human health. For instance, indole derivatives have been shown to interact with enzymes such as cytochrome P450 monooxygenases, which play crucial roles in drug metabolism. The ethyl ester group can be hydrolyzed under physiological conditions, releasing free carboxylic acid functionalities that may engage in further biochemical interactions.

The synthesis of 1H-indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the indole core, followed by functional group manipulations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The biological activity of this compound has been preliminarily explored through both in vitro and in vivo studies. Initial research suggests that it may exhibit properties relevant to anti-inflammatory and antioxidant mechanisms. These findings are particularly intriguing given the growing interest in natural product-inspired drugs that leverage biologically active scaffolds like indole.

In conclusion, 1H-indole-2-carboxylic acid, 2,3-dihydro-6-methyl-, ethyl ester (CAS No. 2089702-71-4) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural attributes and potential biological activities make it a valuable asset in the quest for novel therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future treatments for various diseases.